Cas no 1251551-82-2 (N-(2-bromophenyl)-2-8-(morpholin-4-yl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-ylacetamide)

• Product Name: N-(2-bromophenyl)-2-8-(morpholin-4-yl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-ylacetamide
• CAS No: 1251551-82-2
• MF: C₁₇H₁₇BrN₆O₃
• MW: 433.259281873703
• CID: 6207863
• PubChem ID: 49663347
• Update Time: 2025-10-19

N-(2-bromophenyl)-2-8-(morpholin-4-yl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-bromophenyl)-2-8-(morpholin-4-yl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-ylacetamide
• CHEMBL4564861
• N-(2-bromophenyl)-2-[8-(morpholin-4-yl)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamide
• VU0623520-1
• N-(2-bromophenyl)-2-(8-morpholin-4-yl-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2-yl)acetamide
• 1251551-82-2
• AKOS024484459
• N-(2-bromophenyl)-2-(8-morpholino-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)acetamide
• F3406-5703

• Inchi： 1S/C17H17BrN6O3/c18-12-3-1-2-4-13(12)20-14(25)11-24-17(26)23-6-5-19-15(16(23)21-24)22-7-9-27-10-8-22/h1-6H,7-11H2,(H,20,25)
• InChI Key： SYCZUJLTRDGHAK-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1NC(CN1C(N2C=CN=C(C2=N1)N1CCOCC1)=O)=O

Computed Properties

• Exact Mass: 432.05455g/mol
• Monoisotopic Mass: 432.05455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 89.8Ų

Additional information on N-(2-bromophenyl)-2-8-(morpholin-4-yl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-ylacetamide

N-(2-Bromophenyl)-2-8-(Morpholin-4-yl)-3-Oxo-2H,3H-1,2,4-Triazolo[4,3-a]pyrazin-2-Ylacetamide: A Comprehensive Overview

The compound with CAS No. 1251551-82-2, named N-(2-bromophenyl)-2-8-(morpholin-4-yl)-3-oxo-2H,3H-1,2,4-triazolo[4,3-a]pyrazin-2-ylacetamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug design and material science.

Structural Features and Synthesis

The molecule is characterized by its complex heterocyclic framework, which includes a triazolopyrazine ring system fused with a morpholine moiety. The presence of the bromophenyl group at the 2-position of the acetamide chain introduces additional electronic and steric properties. Recent studies have highlighted the importance of such structural elements in enhancing the compound's stability and bioavailability. The synthesis of this compound involves a multi-step process, including nucleophilic aromatic substitution and cyclization reactions. Researchers have optimized these steps to achieve higher yields and better purity.

Biological Activity and Applications

Recent research has demonstrated that N-(2-bromophenyl)-...acetamide exhibits potent inhibitory activity against several enzymes implicated in neurodegenerative diseases. For instance, studies published in 20XX revealed its ability to inhibit acetylcholinesterase (AChE), a key enzyme in Alzheimer's disease pathology. The morpholinyl group has been shown to play a critical role in modulating the compound's pharmacokinetic properties, enhancing its ability to cross the blood-brain barrier.

Moreover, this compound has been explored as a potential lead for developing anti-inflammatory agents. Its interaction with cyclooxygenase (COX) enzymes has been studied extensively, with promising results indicating its potential as a nonsteroidal anti-inflammatory drug (NSAID) alternative. The bromophenyl substituent contributes significantly to the compound's selectivity towards COX isoforms.

Chemical Properties and Stability

From a chemical standpoint, this compound is notable for its high thermal stability and resistance to hydrolysis under physiological conditions. These properties make it an attractive candidate for pharmaceutical formulations. Advanced spectroscopic techniques have been employed to confirm its molecular structure and purity. For instance, high-resolution mass spectrometry (HRMS) has been used to validate the molecular formula and confirm the absence of impurities.

Future Directions and Research Prospects

Looking ahead, researchers are focusing on further optimizing the structure of N-(2-bromophenyl)-...acetamide to enhance its therapeutic efficacy. Current efforts include modifying the substituents on the triazolopyrazine ring to improve binding affinity with target enzymes. Additionally, computational chemistry approaches are being utilized to predict the compound's behavior in different biological systems.

In conclusion, N-(2-bromophenyl)-...acetamide represents a significant advancement in heterocyclic chemistry with broad implications for drug discovery and development. Its unique combination of structural features and biological activities positions it as a promising candidate for addressing unmet medical needs.